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Compound of Interest

Compound Name: Tungsten boride

Cat. No.: B1583388

Working with advanced materials like tungsten boride is crucial for innovation in materials
science and drug development. Its exceptional hardness and high melting point make it
valuable, but also necessitate stringent safety protocols to ensure the well-being of laboratory
personnel.[1][2] This guide provides essential, step-by-step safety and logistical information for
handling, storing, and disposing of tungsten boride, ensuring your work proceeds both
successfully and safely.

Immediate Safety and Hazard Overview

Tungsten boride may cause irritation to the skin, eyes, and respiratory system.[3] In powder
form, it is considered non-flammable but poses an inhalation risk.[4] Chronic exposure may
lead to dermatitis, while pre-existing respiratory conditions can be aggravated by exposure.[3]
Adherence to the safety protocols outlined below is critical to minimize risk.

Occupational Exposure Limits

Understanding and respecting established exposure limits is a cornerstone of laboratory safety.
Engineering controls and work practices should always aim to keep airborne concentrations
below these thresholds.
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Component Organization TWA STEL
Tungsten Boride
ACGIH TLV 3 mg/m3
(WB/W2B5)
Tungsten Boride 5 mg/m?3 (Vacated: 5 10 mg/m3 (Vacated:
OSHA PEL
(WB/W2B5) mg/m3) 10 mg/ms)
Tungsten Boride
NIOSH 5 mg/m3 10 mg/m3

(WB/W2B5)

Data sourced from Fisher Scientific Safety Data Sheets.[5][6] TWA (Time-Weighted Average):
The average exposure over an 8-hour workday. STEL (Short-Term Exposure Limit): The
acceptable average exposure over a short period, typically 15 minutes.

Operational Plan: Handling Tungsten Boride from
Receipt to Disposal

A systematic approach to handling tungsten boride minimizes exposure and prevents
accidental release. Follow these procedural steps throughout your workflow.

Required Personal Protective Equipment (PPE)

Before handling tungsten boride, ensure all required PPE is available and in good condition.

o Respiratory Protection: A NIOSH-approved dust, mist, or vapor cartridge respirator is
necessary, especially when engineering controls are not sufficient or when handling powder
outside of a ventilated enclosure.[3]

o Eye Protection: Wear chemical safety goggles or safety glasses as described by OSHA's
eye and face protection regulations (29 CFR 1910.133 or European Standard EN166).[5][6]

o Hand Protection: Rubber gloves are required to prevent skin contact.[4]

o Body Protection: Wear protective work clothing, such as a lab coat, long sleeves, and pants,
to prevent skin exposure.[4][6] Close-toed shoes are mandatory.[4]
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Handling and Storage Protocols

Proper handling and storage are critical to maintaining a safe laboratory environment.

o Storage: Store tungsten boride in a tightly sealed container in a cool, dry, and well-
ventilated area.[3][4] It should be stored away from incompatible materials like strong
oxidizing agents.[6]

e Handling:

o Always handle tungsten boride in a well-ventilated area, preferably using local exhaust
ventilation to control dust.[3]

o Avoid the formation of dust during handling.[4][7]
o Wash hands and skin thoroughly after handling the material.[3][4]
o Do not eat, drink, or use tobacco products in the work area.[3][4]

o Never use compressed air to blow dust off clothing or skin.[4]

Emergency and First-Aid Procedures

In case of exposure, immediate and appropriate action is crucial.

Inhalation: Remove the individual to fresh air immediately.[3] If breathing is difficult, provide
oxygen and seek prompt medical attention.[3][8]

o Skin Contact: Brush any loose material off the skin.[3] Remove contaminated clothing and
wash the affected area with mild soap and plenty of water for at least 15 minutes.[3][7] Seek
medical attention if irritation or other symptoms persist.[3][4]

o Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.
[4] Seek medical attention.[3][7]

 Ingestion: If the person is conscious, have them rinse their mouth with water and drink one to
two glasses of water or milk.[3][4] Do not induce vomiting in an unconscious person.[3] Seek
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immediate medical attention.[4]

Disposal Plan

Waste containing tungsten boride must be managed responsibly to prevent environmental
contamination.

o Waste Collection: Collect all tungsten boride waste, including spilled material and
contaminated consumables, in a dedicated, tightly sealed container.

e Labeling: Clearly label the waste container as "Tungsten Boride Waste" for proper
identification.

o Disposal Method: All waste must be disposed of in accordance with local, state, and federal
regulations.[3] Do not flush the material into surface water or sanitary sewer systems.[5]
Contact your institution's environmental health and safety (EHS) department for specific
disposal procedures. Tungsten-bearing materials can often be recycled, which may be an
option depending on the form and purity of the waste.[9][10][11]

Emergency Spill Response Workflow

In the event of a spill, a structured and calm response is essential to ensure safety and proper
cleanup. The following workflow outlines the necessary steps.
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Spill Occurs

Isolate and ventilate the spill area

Don all required PPE:
Respirator, Goggles, Gloves, Lab Coat

Clean up spill using a HEPA-filtered vacuum.
AVOID raising dust.

Wipe down the spill area
with soap and water

Place all contaminated materials
(including PPE) into a sealed container for disposal

Label and dispose of waste
according to institutional and federal regulations

Spill Secured

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a tungsten boride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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